1-(3-Fluorophenyl)-4-methylpentan-1-amine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
Amino acetate functionalized Schiff base organotin(IV) complexes have been synthesized and characterized, revealing their potential in the field of organotin chemistry and applications in antitumor activities. The structural characterization of these complexes, involving 1-(3-Fluorophenyl)-4-methylpentan-1-amine hydrochloride, has been carried out using various spectroscopic techniques. Notably, these complexes demonstrated significant cytotoxicity against various human tumor cell lines, suggesting their potential use in cancer therapy (Basu Baul et al., 2009).
Organic Synthesis and Reaction Pathways
The synthesis of β-fluoropyrrole derivatives, including those derived from 1-(3-Fluorophenyl)-4-methylpentan-1-amine hydrochloride, has been explored. The study demonstrated that primary amines react with ethyl-4,4-difluoro-2-iodo-5-oxo-5-phenylpentanoate to produce these derivatives. The reaction pathway includes the formation of intermediates and showcases the influence of the steric factors on the yield, providing valuable insights into reaction mechanisms and product formation in organic synthesis (Kim et al., 2007).
Antidepressant Activity Research
The compound 3-Methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride, closely related to the chemical of interest, has been synthesized and tested for its antidepressant activities using the mice forced swimming test. This highlights the compound's potential therapeutic application and necessitates further investigation in the field of psychopharmacology (Yuan, 2012).
Antibacterial Activity Studies
Research into the antibacterial properties of compounds structurally similar to 1-(3-Fluorophenyl)-4-methylpentan-1-amine hydrochloride has been conducted. This includes the synthesis of compounds like 3-(4-fluorophenyl)-3-(4-methoxyphenyl)-1-propanarylamines and their testing against various bacterial strains. Such studies are crucial for the development of new antibacterial agents and for expanding our understanding of the structure-activity relationship in this domain (Arutyunyan et al., 2017).
properties
IUPAC Name |
1-(3-fluorophenyl)-4-methylpentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18FN.ClH/c1-9(2)6-7-12(14)10-4-3-5-11(13)8-10;/h3-5,8-9,12H,6-7,14H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZVOPHNNBLAPLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(C1=CC(=CC=C1)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluorophenyl)-4-methylpentan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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